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Abstract
N-α-Carbobenzyloxy-L-phenylalaninamide (Z-Phe-NH2) is a crucial N-protected amino acid

derivative extensively utilized in peptide synthesis and as a building block in the development

of peptidomimetics and other pharmaceutical compounds.[1][2] Its structural features make it a

valuable precursor in the synthesis of enzyme inhibitors and various bioactive peptides.[3] For

researchers, scientists, and drug development professionals, securing a reliable and high-

quality source of Z-Phe-NH2 is paramount to the success of experimental and developmental

workflows. This technical guide provides a comprehensive overview of the commercial

landscape for Z-Phe-NH2, detailing key suppliers, critical quality considerations, and a

systematic approach to procurement and verification.
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Introduction: The Role of Z-Phe-NH2 in Scientific
Research
Z-Phe-NH2, with the CAS Number 2458-77-7, is the amide derivative of Z-L-phenylalanine.

The "Z" or "Cbz" group (carbobenzyloxy) is a widely used amine protecting group in peptide

chemistry, prized for its stability under various reaction conditions and its facile removal via

catalytic hydrogenation. The terminal amide (-NH2) is a common feature in many biologically

active peptides, often enhancing metabolic stability and receptor binding affinity compared to

their free-acid counterparts.

The primary application of Z-Phe-NH2 lies in solution-phase and solid-phase peptide synthesis,

where it serves as a C-terminal protected building block.[2] It is a precursor for synthesizing

more complex peptide amides, which are investigated for a wide range of therapeutic

applications, including the development of neuropeptide analogs and enzyme inhibitors.[4][5]

Given its foundational role, the purity and characterization of the starting Z-Phe-NH2 material

are non-negotiable for ensuring the integrity and reproducibility of downstream applications.

The Commercial Landscape: Sourcing Z-Phe-NH2
The commercial availability of Z-Phe-NH2 is robust, with a diverse range of suppliers catering

to different scales and quality requirements. The supplier landscape can be broadly

categorized into three tiers:

Large Chemical Aggregators and Manufacturers: These are multinational companies like

Sigma-Aldrich (Merck), TCI America, and Alfa Aesar, which offer a vast catalog of research

chemicals.[3][6] They typically provide well-characterized products in research-grade

quantities (grams to hundreds of grams) with readily available documentation like

Certificates of Analysis (CoA).

Specialized Peptide and Amino Acid Suppliers: Companies focusing specifically on peptide

synthesis reagents, such as Advanced ChemTech or Genprice, often stock Z-Phe-NH2 and

related derivatives.[7][8] These suppliers may offer different purity grades and can be a

source of expertise for peptide-related applications.

Custom Synthesis Organizations (CSOs): For large-scale (kilogram) or GMP (Good

Manufacturing Practice) grade requirements, CSOs are the preferred route. While not
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typically holding stock, they can synthesize Z-Phe-NH2 to exact customer specifications,

providing extensive analytical data and regulatory support.

Key Commercial Suppliers and Product
Specifications
Selecting a supplier requires careful consideration of purity, availability, cost, and the level of

documentation provided. The following table summarizes offerings from several prominent

vendors. Note: Availability and pricing are subject to change and should be verified directly with

the supplier.
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Supplier
Product
Name/Num
ber

Typical
Purity

Availability Scale Notes

Sigma-

Aldrich

(Merck)

Z-L-

Phenylalanin

e amide

≥98% Stock 25g, 100g

Provides

access to

CoA and

other

documentatio

n online.[9]

TCI America

N-Cbz-L-

Phenylalanin

e Amide

>98.0%

(HPLC)
Stock 5g, 25g

Offers clear

purity

specifications

determined

by HPLC.

Chem-Impex

International

Z-Gly-Phe-

NH2
≥97% (HPLC) Stock 1g, 5g, 25g

A related

dipeptide

derivative,

indicating a

portfolio in Z-

protected

amino acid

amides.[10]

Advanced

ChemTech
Ac-Phe-NH2 Not specified Stock 1g, 5g

Provides the

acetyl-

protected

analog; Z-

protected

version may

be available

upon request.

[7]

Aapptec H-Phe-NH2 Not specified Stock 25g, 100g Supplies the

deprotected

form, useful

as a
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reference

standard.[11]

ChemicalBoo

k

N-Cbz-L-

Phenylalanin

e

Varies Varies Varies

An online

directory

listing

numerous

suppliers,

primarily

based in

China.[6]

Quality Control and Verification: A Scientist's Due
Diligence
The adage "trust, but verify" is critical when sourcing chemical reagents. The integrity of your

research depends on the quality of your starting materials.

Deconstructing the Certificate of Analysis (CoA)
A Certificate of Analysis is a formal document from the supplier that confirms the product meets

its stated specifications.[12] A comprehensive CoA for Z-Phe-NH2 should include:

Identity Confirmation: Usually verified by ¹H NMR and/or Mass Spectrometry (MS) to confirm

the chemical structure.

Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the gold standard

for assessing the purity of non-volatile organic compounds like Z-Phe-NH2.[13] The CoA

should state the purity as a percentage (e.g., >98%) and specify the detection method (e.g.,

UV at 254 nm).

Physical Properties: Appearance (e.g., white crystalline powder), melting point, and

sometimes optical rotation.

Independent Verification Protocol: HPLC Analysis
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While a supplier's CoA is a good starting point, independent verification is recommended for

critical applications. HPLC is an accessible and powerful technique for this purpose.[14]

Objective: To confirm the purity of a commercially sourced sample of Z-Phe-NH2.

Materials:

Z-Phe-NH2 sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade Water

Trifluoroacetic Acid (TFA)

C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

HPLC system with UV detector

Methodology:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Sample Preparation:

Prepare a stock solution of Z-Phe-NH2 at 1 mg/mL in a 50:50 mixture of Mobile Phase A

and B.

Ensure the sample is fully dissolved. If not, sonicate briefly.

Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC Conditions:

Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
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Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at 220 nm and 254 nm (the aromatic rings in Z-Phe-NH2 absorb at these

wavelengths)

Gradient:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-27 min: 80% to 20% B

27-30 min: 20% B (re-equilibration)

Data Analysis:

Integrate the peaks in the resulting chromatogram.

The purity is calculated as the area of the main peak divided by the total area of all peaks,

expressed as a percentage.

The result should be consistent with the purity stated on the supplier's CoA.

Procurement Workflow: A Strategic Approach
Sourcing a chemical like Z-Phe-NH2 involves more than just placing an order. A systematic

process ensures that the procured material meets the project's scientific, budgetary, and

timeline requirements. The following workflow is recommended.
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Phase 1: Planning & Identification

Phase 2: Evaluation & Selection

Phase 3: Procurement & Verification

Phase 4: Final Approval

Define Requirements
(Purity, Quantity, Timeline)

Identify Potential Suppliers
(Databases, Literature)

Request Quotations & CoAs

Compare Suppliers
(Cost, Purity, Lead Time)

Gather Data

Review Sample CoAs
(Check for Completeness)

Select Primary Supplier

Place Purchase Order

Decision

Receive & Log Material
(Check for Damage, Match PO)

Perform In-House QC
(e.g., HPLC Analysis)

Compare QC with CoA

Verification Data

Release Material for Use

Archive All Documentation

Click to download full resolution via product page

Caption: A four-phase workflow for strategic sourcing of research chemicals.
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Custom Synthesis: When Off-the-Shelf is Not an
Option
For projects requiring large quantities (multi-kilogram) of Z-Phe-NH2, or for those operating

under stringent regulatory oversight (e.g., cGMP for clinical trials), custom synthesis becomes a

necessity.

Key Triggers for Custom Synthesis:

Scale: Commercial stock is often limited to research quantities.

Purity: A specific impurity profile or a higher purity grade (>99.5%) may be required.

Regulatory Compliance: Need for GMP-grade material with extensive documentation for

regulatory filings.

Isotopic Labeling: Incorporation of stable isotopes (e.g., ¹³C, ¹⁵N) for mechanistic studies.

The process involves identifying a reputable Custom Synthesis Organization, executing a

mutual non-disclosure agreement, providing detailed specifications, and managing the project

through stages of synthesis, purification, and final analysis. Lead times are significantly longer

and costs are higher than for off-the-shelf products.

Conclusion
Z-Phe-NH2 is a readily available yet critical building block for peptide chemistry and drug

discovery. A successful research outcome relies on the careful selection and verification of this

starting material. By understanding the commercial supplier landscape, critically evaluating

product quality through documentation and in-house analysis, and following a structured

procurement workflow, researchers can ensure the integrity and reproducibility of their work.

For specialized needs, custom synthesis offers a tailored but more resource-intensive

alternative. Ultimately, a proactive and diligent approach to sourcing is a cornerstone of sound

scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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